Cas no 61860-66-0 (1,2,2-trimethoxypropane)

1,2,2-Trimethoxypropane is a trimethylated acetal derivative of acetone, characterized by the molecular formula C₆H₁₄O₃. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of specialty chemicals and fine pharmaceuticals. Its stable, non-hygroscopic nature and low reactivity under neutral conditions make it suitable for controlled reactions requiring protected carbonyl functionalities. The molecule's three methoxy groups enhance solubility in polar organic solvents, facilitating its use in homogeneous reaction systems. Additionally, its hydrolytic stability under basic conditions allows for selective deprotection strategies. These properties render 1,2,2-trimethoxypropane valuable in multistep synthetic routes where precise functional group manipulation is critical.

1,2,2-trimethoxypropane structure

Product Name:1,2,2-trimethoxypropane

CAS No:61860-66-0

MF:C₆H₁₄O₃

MW:134.173562526703

CID:464344

PubChem ID:71391594

Update Time:2025-10-28

1,2,2-trimethoxypropane Chemical and Physical Properties

Names and Identifiers

- Propane, 1,2,2-trimethoxy-
- 1,2,2-trimethoxypropane
- 61860-66-0
- DTXSID50813425
- Inchi： 1S/C6H14O3/c1-6(8-3,9-4)5-7-2/h5H2,1-4H3
- InChI Key： GFZJNCZYURGYEX-UHFFFAOYSA-N
- SMILES： O(C)C(C)(COC)OC

Computed Properties

Exact Mass: 134.09432
Monoisotopic Mass: 134.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 68.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 27.7Å²

Experimental Properties

PSA: 27.69

1,2,2-trimethoxypropane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-261213-1g	1,2,2-trimethoxypropane	61860-66-0		1g	$0.0	2023-09-14
Enamine	EN300-261213-1.0g	1,2,2-trimethoxypropane	61860-66-0		1.0g	$0.0	2023-03-01

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Additional information on 1,2,2-trimethoxypropane

1,2,2-Trimethoxypropane (CAS No. 61860-66-0): Properties, Applications, and Industry Insights

1,2,2-Trimethoxypropane (CAS No. 61860-66-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This trimethylated derivative of propane features three methoxy groups, making it a valuable intermediate in organic synthesis and industrial processes. With the growing demand for high-purity solvents and specialty chemicals, 1,2,2-trimethoxypropane has gained attention in pharmaceuticals, agrochemicals, and material science.

The molecular formula of 1,2,2-trimethoxypropane is C₆H₁₄O₃, and it exhibits excellent solubility in common organic solvents like ethanol and acetone. Researchers often explore its role as a protecting group reagent or crosslinking agent due to its stability under mild reaction conditions. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward sustainable manufacturing practices.

In the pharmaceutical industry, 1,2,2-trimethoxypropane serves as a key building block for synthesizing drug intermediates. Its ability to form stable ether linkages makes it ideal for modifying molecular scaffolds. A trending topic in 2024 involves its use in biodegradable polymer formulations, addressing the urgent need for eco-friendly materials. Companies focusing on renewable chemical solutions are actively researching derivatives of this compound.

The agrochemical sector utilizes 61860-66-0 in the production of crop protection agents. Its low toxicity profile and compatibility with other agricultural chemicals make it a preferred choice for formulating slow-release pesticides. With increasing global food security concerns, innovations in precision agriculture chemicals have driven demand for this compound.

From a market perspective, the 1,2,2-trimethoxypropane price trend shows steady growth, particularly in Asia-Pacific regions where chemical manufacturing is expanding. Industry reports indicate rising applications in electronic materials, especially for semiconductor manufacturing processes. Manufacturers are developing ultra-high purity grades to meet the stringent requirements of the electronics industry.

Quality control standards for CAS 61860-66-0 typically require ≥98% purity, with HPLC and GC-MS being common analytical methods. Storage recommendations emphasize keeping the compound in airtight containers under inert atmosphere to prevent moisture absorption. These handling protocols ensure the material maintains its chemical stability during transportation and storage.

Recent patent filings reveal novel applications of 1,2,2-trimethoxypropane in energy storage systems, particularly as an electrolyte additive for lithium-ion batteries. This aligns with the booming electric vehicle market and the search for next-generation battery technologies. Research institutions are investigating its electrochemical properties to enhance battery performance and safety.

Environmental considerations for 61860-66-0 include its biodegradation pathways and ecotoxicity profile. Regulatory bodies worldwide classify it as non-hazardous when handled properly, though proper industrial waste management practices are recommended. The compound's environmental fate has become a frequent search topic among EHS professionals and sustainability officers.

Future research directions for 1,2,2-trimethoxypropane may explore its potential in carbon capture technologies and CO₂ utilization processes. As industries seek carbon-neutral solutions, this compound's unique properties could contribute to innovative approaches in climate change mitigation technologies. The scientific community continues to publish new findings about its reactivity and potential applications.

For laboratory use, CAS 61860-66-0 is available from major chemical suppliers in various packaging sizes, from research quantities to bulk industrial scales. Procurement specialists often search for reliable 1,2,2-trimethoxypropane suppliers with consistent quality and competitive pricing. The development of e-commerce platforms for laboratory chemicals has simplified the sourcing process for this specialty compound.